Cas no 780021-95-6 (5-(azetidin-3-yloxy)isoquinoline)

5-(Azetidin-3-yloxy)isoquinoline is a heterocyclic compound featuring an isoquinoline core substituted with an azetidin-3-yloxy moiety. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The azetidine ring enhances conformational rigidity, while the isoquinoline scaffold offers versatile functionalization sites, making it valuable for drug discovery and ligand design. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties in medicinal chemistry applications. The compound is particularly useful in the development of kinase inhibitors and other biologically active molecules due to its ability to modulate target interactions. High purity and stability ensure reliable performance in synthetic workflows.

5-(azetidin-3-yloxy)isoquinoline structure

780021-95-6 structure

Product Name:5-(azetidin-3-yloxy)isoquinoline

CAS No:780021-95-6

MF:C₁₂H₁₂N₂O

MW:200.236482620239

CID:553586

PubChem ID:22451525

Update Time:2025-06-07

5-(azetidin-3-yloxy)isoquinoline Chemical and Physical Properties

Names and Identifiers

- Isoquinoline,5-(3-azetidinyloxy)-
- Isoquinoline, 5-(3-azetidinyloxy)- (9CI)
- 5-(azetidin-3-yloxy)isoquinoline
- EN300-1851476
- 780021-95-6
- Inchi： 1S/C12H12N2O/c1-2-9-6-13-5-4-11(9)12(3-1)15-10-7-14-8-10/h1-6,10,14H,7-8H2
- InChI Key： ZSRJOTNQPULKAQ-UHFFFAOYSA-N
- SMILES： O(C1=CC=CC2C=NC=CC1=2)C1CNC1

Computed Properties

Exact Mass: 200.094963011g/mol
Monoisotopic Mass: 200.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 34.2Å²

5-(azetidin-3-yloxy)isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1851476-1g	5-(azetidin-3-yloxy)isoquinoline	780021-95-6	1g	$1057.0	2023-09-19
Enamine	EN300-1851476-5g	5-(azetidin-3-yloxy)isoquinoline	780021-95-6	5g	$3065.0	2023-09-19
Enamine	EN300-1851476-10g	5-(azetidin-3-yloxy)isoquinoline	780021-95-6	10g	$4545.0	2023-09-19
Enamine	EN300-1851476-0.05g	5-(azetidin-3-yloxy)isoquinoline	780021-95-6	0.05g	$888.0	2023-09-19
Enamine	EN300-1851476-0.1g	5-(azetidin-3-yloxy)isoquinoline	780021-95-6	0.1g	$930.0	2023-09-19
Enamine	EN300-1851476-0.25g	5-(azetidin-3-yloxy)isoquinoline	780021-95-6	0.25g	$972.0	2023-09-19
Enamine	EN300-1851476-0.5g	5-(azetidin-3-yloxy)isoquinoline	780021-95-6	0.5g	$1014.0	2023-09-19
Enamine	EN300-1851476-1.0g	5-(azetidin-3-yloxy)isoquinoline	780021-95-6	1g	$1029.0	2023-06-02
Enamine	EN300-1851476-2.5g	5-(azetidin-3-yloxy)isoquinoline	780021-95-6	2.5g	$2071.0	2023-09-19
Enamine	EN300-1851476-5.0g	5-(azetidin-3-yloxy)isoquinoline	780021-95-6	5g	$2981.0	2023-06-02